Cas no 1805665-42-2 (Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate
• CAS No: 1805665-42-2
• MF: C₁₁H₇F₂NO₄
• MW: 255.174390077591
• CID: 4953818
• Update Time: 2025-05-24

Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate

• Inchi： 1S/C11H7F2NO4/c1-17-10(16)8-3-7(18-11(12)13)2-6(4-14)9(8)5-15/h2-3,5,11H,1H3
• InChI Key： XAAHWJWWPDMSCR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C=O)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate

Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate (CAS No. 1805665-42-2): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate (CAS No. 1805665-42-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its cyano, difluoromethoxy, and formyl functional groups, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate is particularly noteworthy. The presence of the cyano group, known for its strong electron-withdrawing properties, contributes to the compound's stability and reactivity. The difluoromethoxy substituent, on the other hand, imparts unique electronic and steric effects that can influence the compound's biological activity. Additionally, the formyl group at the ortho position adds further complexity to the molecule, potentially enhancing its pharmacological properties.

In recent studies, Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate has shown promising results in various biological assays. One of the key areas of interest is its potential as an anticancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival.

Beyond its anticancer properties, Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

The pharmacokinetic profile of Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate is another important aspect of its evaluation. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it a suitable candidate for further development into a drug candidate. Ongoing research is focused on optimizing its bioavailability and reducing any potential side effects.

In addition to its therapeutic applications, Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique functional groups provide a versatile platform for the development of new compounds with diverse biological activities.

The synthesis of Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate typically involves several steps, including the introduction of the cyano and difluoromethoxy groups onto a benzene ring followed by formylation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, Methyl 3-cyano-5-difluoromethoxy-2-formylbenzoate (CAS No. 1805665-42-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers alike. As further research continues to uncover its full range of applications, this compound may play a crucial role in the development of new therapeutic agents for various diseases.